Cas no 898439-19-5 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide
• CAS No: 898439-19-5
• MF: C₂₀H₁₉FN₂O₂
• MW: 338.375468492508
• CID: 5483781
• Update Time: 2025-08-05

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-fluorobenzamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide

• Inchi： 1S/C20H19FN2O2/c21-16-5-1-3-15(11-16)19(24)22-17-9-8-13-4-2-10-23(18(13)12-17)20(25)14-6-7-14/h1,3,5,8-9,11-12,14H,2,4,6-7,10H2,(H,22,24)
• InChI Key： YQQLDBCXLKDXTQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1CC1)=O)(=O)C1=CC=CC(F)=C1

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide

Professional Introduction to N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide (CAS No. 898439-19-5)

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 898439-19-5, represents a novel molecular scaffold with potential applications in drug discovery and medicinal chemistry. Its unique structural features, particularly the presence of a cyclopropanecarbonyl group and a tetrahydroquinoline core, make it an intriguing candidate for further exploration.

The chemical structure of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide incorporates several key functional groups that contribute to its reactivity and biological activity. The cyclopropanecarbonyl moiety is known for its stability and ability to participate in various chemical transformations, while the tetrahydroquinoline ring system is frequently encountered in biologically active molecules due to its ability to interact with biological targets. The 3-fluorobenzamide group introduces a fluorine atom, which is often used to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds for therapeutic applications. Tetrahydroquinoline derivatives have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of the cyclopropanecarbonyl group into these structures has been shown to modulate the pharmacokinetic properties of the parent compounds, making them more suitable for clinical development.

The fluorine atom in the 3-fluorobenzamide moiety plays a crucial role in the compound's overall properties. Fluorine substitution is a common strategy in medicinal chemistry to improve the bioavailability and efficacy of drug candidates. This element can influence the electronic properties of the molecule, leading to enhanced binding interactions with biological targets. Additionally, fluorine atoms can contribute to metabolic stability by preventing unwanted hydrolysis or oxidation reactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These tools have been instrumental in designing and optimizing molecules like N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide for specific therapeutic applications. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for further development.

The synthesis of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropanecarbonyl group typically involves carboxylation reactions followed by cyclization steps to form the tetrahydroquinoline core. The subsequent attachment of the 3-fluorobenzamide moiety requires careful consideration of reaction pathways to ensure high yield and purity.

In vitro studies have begun to reveal the potential biological activity of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide. Initial assays have shown promising results in inhibiting certain enzymatic targets relevant to inflammatory diseases and cancer. These findings suggest that further optimization may lead to the development of novel therapeutic agents based on this scaffold. Additionally, structural modifications could be explored to enhance selectivity and reduce potential side effects.

The integration of machine learning techniques into drug discovery has opened new avenues for exploring molecular diversity and predicting biological activity. By analyzing large datasets of known bioactive compounds, machine learning models can identify patterns that correlate with therapeutic efficacy. These insights can guide the design of new molecules like N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide with enhanced pharmacological properties.

The future prospects for N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-fluorobenzamide are promising given its unique structural features and potential biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating this compound from a laboratory curiosity into a viable therapeutic agent.

In conclusion，N-(1-cyclopropanecarbonyl-1，2，3，4-tetrahydroquinolin－7－yl)－3－fluorobenzamide represents a significant advancement in pharmaceutical chemistry，with its intricate structure offering potential benefits for drug discovery。The combination of innovative synthetic methodologies，computational modeling，and interdisciplinary research continues to drive progress in developing novel therapeutic agents like this one。